Cas no 771531-47-6 (4H,13H-[1]BENZOPYRANO[6,7-D]PYRANO[3,2-K][1,3,6,8]BENZOTETROXECIN-4,13-DIONE, 5,14-DIMETHOXY-3,12-BIS(3,4,5-TRIMETHOXYPHENYL)-)

• Product Name: 4H,13H-[1]BENZOPYRANO[6,7-D]PYRANO[3,2-K][1,3,6,8]BENZOTETROXECIN-4,13-DIONE, 5,14-DIMETHOXY-3,12-BIS(3,4,5-TRIMETHOXYPHENYL)-
• CAS No: 771531-47-6
• MF: C₄₀H₃₆O₁₆
• MW: 772.704253196716
• CID: 3314572
• Update Time: 2025-04-21

4H,13H-[1]BENZOPYRANO[6,7-D]PYRANO[3,2-K][1,3,6,8]BENZOTETROXECIN-4,13-DIONE, 5,14-DIMETHOXY-3,12-BIS(3,4,5-TRIMETHOXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 4H,13H-[1]BENZOPYRANO[6,7-D]PYRANO[3,2-K][1,3,6,8]BENZOTETROXECIN-4,13-DIONE, 5,14-DIMETHOXY-3,12-BIS(3,4,5-TRIMETHOXYPHENYL)-

• Inchi： 1S/C40H36O16/c1-43-25-9-19(10-26(44-2)35(25)47-5)21-15-51-23-13-29-37(39(49-7)31(23)33(21)41)55-17-54-30-14-24-32(40(50-8)38(30)56-18-53-29)34(42)22(16-52-24)20-11-27(45-3)36(48-6)28(12-20)46-4/h9-16H,17-18H2,1-8H3
• InChI Key： FFVBCRJYIPNWDG-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C(OC)C=C(C2C(=O)C3C(=CC4=C(C=3OC)OCOC3C=C5C(=C(C=3OCO4)OC)C(=O)C(C3C=C(OC)C(OC)=C(OC)C=3)=CO5)OC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 56
• XLogP3: 5.038

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylisoflavones